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Compound of Interest

Compound Name: Urea, m-toluoyl-

Cat. No.: B14686226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Core Properties
The compound with CAS number 63-99-0 is identified as m-Tolylurea. It is an aromatic urea

derivative with the chemical formula C₈H₁₀N₂O.

Synonyms: 3-Methylphenylurea, m-Tolylcarbamide, N-(3-methylphenyl)urea

This guide provides a comprehensive overview of m-Tolylurea, including its physicochemical

properties, biological activity with a focus on its herbicidal mechanism of action, potential

therapeutic applications, and detailed experimental protocols for its synthesis, characterization,

and biological evaluation.

Physicochemical Properties
A summary of the key physicochemical properties of m-Tolylurea is presented in Table 1. This

data is essential for understanding its behavior in various experimental and physiological

settings.
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Property Value Reference

Molecular Weight 150.18 g/mol [1]

Appearance
Beige crystalline needles and

chunks

Melting Point 138-143 °C

Boiling Point 253 °C (decomposes)

Solubility Slightly soluble in hot water [2]

LogP (Octanol/Water) 1.3 [1]

Biological Activity and Mechanism of Action
The primary established biological activity of m-Tolylurea is its function as a herbicide. Like

other sulfonylurea compounds, its mode of action is the inhibition of the enzyme Acetolactate

Synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[3][4]

Inhibition of Acetolactate Synthase (ALS)
ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine,

leucine, and isoleucine) in plants and microorganisms.[3] By inhibiting this enzyme, m-Tolylurea

disrupts protein synthesis, leading to the cessation of cell division and growth, ultimately

causing the death of the plant.[5] This metabolic pathway is absent in animals, which accounts

for the selective toxicity of sulfonylurea herbicides to plants.

The inhibition of ALS by sulfonylurea herbicides is typically potent, with some compounds

exhibiting IC₅₀ values in the nanomolar range.[6] While specific IC₅₀ values for m-Tolylurea are

not readily available in the searched literature, its structural similarity to other active

sulfonylureas suggests a comparable mechanism.

Signaling Pathway: Branched-Chain Amino Acid
Biosynthesis
The inhibition of ALS by m-Tolylurea directly impacts the branched-chain amino acid

biosynthesis pathway. A simplified diagram of this pathway and the point of inhibition is
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provided below.
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Caption: Inhibition of Acetolactate Synthase (ALS) by m-Tolylurea in the branched-chain amino

acid biosynthesis pathway.

Potential Anticancer Activity
Derivatives of urea have been extensively investigated for their potential as anticancer agents.

[1][7] Many aromatic urea compounds have demonstrated the ability to inhibit tubulin

polymerization or act as inhibitors of receptor tyrosine kinases (RTKs), which are crucial in

cancer cell signaling.[1] While specific studies on the anticancer activity of m-Tolylurea are

limited in the provided search results, its structural motif suggests that it and its derivatives

could be explored for such properties. Further research, including cytotoxicity screening against

various cancer cell lines, is warranted. Some studies have shown that certain sulfonylurea

derivatives exhibit anti-tumor activity against breast cancer and other cell lines.[8][9]

Experimental Protocols
This section provides detailed methodologies for the synthesis, characterization, and biological

evaluation of m-Tolylurea.

Synthesis of m-Tolylurea
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A common and straightforward method for the synthesis of aryl ureas is the reaction of an

amine with an isocyanate or a cyanate salt.[10] The following protocol details the synthesis

from m-toluidine and urea.

Reaction Scheme:

Materials:

m-Toluidine

Urea

Glacial acetic acid

Water

Ethanol (for recrystallization)

Procedure:

Dissolve m-toluidine in a mixture of glacial acetic acid and water.

In a separate beaker, prepare a concentrated aqueous solution of urea.

Slowly add the urea solution to the m-toluidine solution with constant stirring.

Heat the reaction mixture gently to approximately 80-90 °C for 2-3 hours.

Allow the mixture to cool to room temperature, during which a precipitate of m-Tolylurea will

form.

Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the crude product from hot ethanol to obtain pure m-Tolylurea.

Dry the purified crystals in a desiccator.

Workflow Diagram:
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Dissolve m-toluidine in acetic acid/water

Mix solutions and heat

Prepare aqueous urea solution

Cool to precipitate

Filter and wash crude product

Recrystallize from ethanol

Dry pure m-Tolylurea

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14686226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract ALS Enzyme from Plant Tissue

Prepare Reaction Mixture (Enzyme, Buffer, Cofactors)

Add m-Tolylurea at Various Concentrations

Initiate Reaction with Pyruvate and Incubate

Stop Reaction and Convert Product to Acetoin

Develop Color with Creatine/α-Naphthol

Measure Absorbance at 525 nm

Calculate % Inhibition and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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